Cas no 2159586-09-9 ((2-Methyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (2-Methyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2159586-09-9
• MF: C₁₃H₁₈O₄S
• MW: 270.344623088837
• CID: 6138542
• PubChem ID: 13487338
• Update Time: 2025-06-12

(2-Methyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2159586-09-9
• EN300-7132784
• (2-methyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate
• (2-Methyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H18O4S/c1-10-3-5-13(6-4-10)18(14,15)17-9-12-7-8-16-11(12)2/h3-6,11-12H,7-9H2,1-2H3
• InChI Key： YUARHUVHQASQDV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCOC1C

Computed Properties

• Exact Mass: 270.09258022g/mol
• Monoisotopic Mass: 270.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61Ų

Additional information on (2-Methyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of (2-Methyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS: 2159586-09-9)

In recent years, the compound (2-Methyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS: 2159586-09-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonate derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, making it a compound of considerable interest to researchers and industry professionals alike.

The primary objective of recent research has been to investigate the pharmacological properties of (2-Methyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate. Early findings suggest that this compound exhibits notable activity in modulating specific biochemical pathways, particularly those involved in inflammation and cellular proliferation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, which are critical for its reproducible biological effects.

One of the key breakthroughs in the study of this compound has been the development of more efficient synthetic routes. Traditional methods often yielded low quantities of the desired product, but recent optimizations have significantly improved both the yield and scalability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that reduced the number of synthetic steps while maintaining high enantiomeric purity. This advancement is expected to facilitate further preclinical and clinical evaluations.

In addition to its synthetic improvements, (2-Methyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate has been evaluated for its potential as a lead compound in drug discovery. Preliminary in vitro and in vivo studies have highlighted its ability to inhibit specific enzymes implicated in disease pathways, such as kinases and proteases. These findings have spurred interest in its application for treating conditions like cancer and autoimmune disorders, although further validation is required to confirm its efficacy and safety profile.

Despite these promising developments, challenges remain in the comprehensive characterization of this compound. For example, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are still under investigation. Researchers are also exploring potential derivatives to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these studies, paving the way for future therapeutic applications.

In conclusion, (2-Methyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS: 2159586-09-9) represents a compelling area of research in chemical biology and drug development. Its unique structural attributes, combined with its promising biological activities, position it as a potential candidate for further investigation. As synthetic methodologies continue to evolve and its pharmacological profile becomes better understood, this compound may soon transition from the laboratory to clinical trials, offering new avenues for therapeutic intervention.